Cas no 2172195-83-2 (4-(2-methylpropyl)phenylmethanesulfonyl fluoride)

• Product Name: 4-(2-methylpropyl)phenylmethanesulfonyl fluoride
• CAS No: 2172195-83-2
• MF: C₁₁H₁₅FO₂S
• MW: 230.299005746841
• CID: 6099980
• PubChem ID: 165869672
• Update Time: 2025-10-31

4-(2-methylpropyl)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpropyl)phenylmethanesulfonyl fluoride
• [4-(2-methylpropyl)phenyl]methanesulfonyl fluoride
• 2172195-83-2
• EN300-1451074

• Inchi： 1S/C11H15FO2S/c1-9(2)7-10-3-5-11(6-4-10)8-15(12,13)14/h3-6,9H,7-8H2,1-2H3
• InChI Key： HAACOEICCZINOG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)CC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 230.07767905g/mol
• Monoisotopic Mass: 230.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-(2-methylpropyl)phenylmethanesulfonyl fluoride

Recent Advances in the Application of 4-(2-methylpropyl)phenylmethanesulfonyl fluoride (CAS: 2172195-83-2) in Chemical Biology and Pharmaceutical Research

4-(2-methylpropyl)phenylmethanesulfonyl fluoride (CAS: 2172195-83-2) has emerged as a critical chemical tool in the field of chemical biology and pharmaceutical research. This compound, a sulfonyl fluoride derivative, has garnered significant attention due to its unique reactivity profile and potential applications in drug discovery and proteomics. Recent studies have highlighted its role as a covalent inhibitor, particularly in targeting serine hydrolases and other nucleophilic residues in proteins. The compound's ability to form stable adducts with active site residues makes it a valuable probe for studying enzyme mechanisms and identifying novel drug targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in selectively inhibiting specific isoforms of serine hydrolases, which are implicated in various disease pathways. The research team employed mass spectrometry-based proteomics to characterize the binding specificity of 4-(2-methylpropyl)phenylmethanesulfonyl fluoride across a panel of recombinant enzymes. Their findings revealed a remarkable selectivity profile, with the compound showing preferential inhibition of certain hydrolases over others. This selectivity was attributed to the unique steric and electronic properties imparted by the 2-methylpropyl substituent on the phenyl ring.

In the context of drug discovery, recent work has explored the potential of this compound as a warhead in the development of covalent inhibitors. A 2024 Nature Chemical Biology publication described its incorporation into targeted inhibitors for oncology applications. The researchers designed a series of compounds where 4-(2-methylpropyl)phenylmethanesulfonyl fluoride served as the reactive moiety, demonstrating improved pharmacokinetic properties compared to traditional acrylamide-based warheads. The study reported enhanced target engagement and reduced off-target effects in in vivo models, suggesting promising therapeutic potential.

The compound's stability profile has also been a subject of recent investigation. Unlike many sulfonyl fluorides that are prone to hydrolysis, 4-(2-methylpropyl)phenylmethanesulfonyl fluoride has shown remarkable stability in physiological conditions, as evidenced by a 2023 ACS Chemical Biology study. This stability, combined with its selective reactivity, makes it particularly useful for activity-based protein profiling experiments and chemical proteomics applications. Researchers have successfully employed this compound to map the activity landscape of serine hydrolases in complex biological samples, providing insights into disease mechanisms and potential therapeutic interventions.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 4-(2-methylpropyl)phenylmethanesulfonyl fluoride. A 2024 Organic Process Research & Development paper outlined a scalable synthesis route that addresses previous challenges in the preparation of this compound. The new method features improved yields and purity, facilitating its broader application in chemical biology research. This development is particularly significant given the growing demand for high-quality chemical probes in target identification and validation studies.

Looking forward, the unique properties of 4-(2-methylpropyl)phenylmethanesulfonyl fluoride position it as a versatile tool for multiple applications in pharmaceutical research. Current investigations are exploring its potential in targeted protein degradation strategies and as a warhead for covalent PROTACs. The compound's balanced reactivity and selectivity profile make it particularly attractive for these emerging therapeutic modalities. As research continues to uncover new applications for this chemical probe, its role in advancing our understanding of biological systems and facilitating drug discovery is expected to grow significantly in the coming years.